Cas no 1934363-63-9 (4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid
• CAS No: 1934363-63-9
• MF: C₅H₅ClN₂O₃
• MW: 176.55780005455
• CID: 5172632
• Update Time: 2026-03-04

4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methoxy-2H-pyrazole-3-carboxylic acid
• 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C5H5ClN2O3/c1-11-4-2(6)3(5(9)10)7-8-4/h1H3,(H,7,8)(H,9,10)
• InChI Key： YPNZBNNLAIGEIO-UHFFFAOYSA-N
• SMILES： N1C(OC)=C(Cl)C(C(O)=O)=N1

Additional information on 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid

Introduction to 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid (CAS No. 1934363-63-9)

4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1934363-63-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The presence of both chloro and methoxy substituents on the pyrazole ring endows the compound with unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural framework of 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid consists of a six-membered aromatic ring containing two nitrogen atoms, with substituents positioned at the 3rd and 4th carbon atoms. The chloro group at the 4th position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions, while the methoxy group at the 3rd position introduces a slight electron-donating effect, influencing the overall reactivity and binding affinity of the molecule. These functional groups make it an attractive intermediate for synthesizing more complex pharmacophores.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The carboxylic acid moiety at the 5th position of 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid provides a site for further derivatization, allowing chemists to modify its properties and enhance its biological activity. For instance, esterification or amidation of this carboxyl group can yield derivatives with improved solubility or metabolic stability.

One of the most compelling aspects of 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid is its role as a key intermediate in the synthesis of small molecule inhibitors targeting specific biological pathways. Researchers have leveraged its structural features to develop compounds that interact with enzymes and receptors involved in disease processes. For example, studies have shown that pyrazole derivatives can modulate kinases and other enzymes implicated in cancer progression. The chloro and methoxy groups serve as critical handles for rational drug design, enabling precise tuning of binding interactions with biological targets.

The pharmaceutical industry has been particularly keen on exploring pyrazole-based scaffolds due to their synthetic accessibility and versatility. 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid exemplifies this trend, as it can be readily incorporated into larger molecules through various coupling reactions. Its use in library synthesis has led to the discovery of several lead compounds with promising preclinical profiles. The ability to rapidly generate structurally diverse derivatives makes this compound an indispensable tool in high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

Advances in computational chemistry have further enhanced the utility of 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms has accelerated this process, making it possible to identify optimal analogs with minimal experimental validation. Such innovations underscore the importance of interdisciplinary approaches in modern drug discovery.

From a synthetic chemistry perspective, 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid offers a versatile platform for exploring different reaction pathways. The chloro group can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the methoxy group can be oxidized or replaced under appropriate conditions. These transformations have been exploited to introduce diverse functional groups into the pyrazole core, expanding its pharmacological potential. Additionally, the carboxylic acid functionality allows for amide bond formation, which is a common strategy in peptidomimetics and protein-protein interaction inhibitors.

The biocidal properties of 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid derivatives have also been investigated extensively. Pyrazoles are known to exhibit antimicrobial activity by interfering with essential cellular processes such as DNA replication and energy metabolism. Researchers have synthesized analogs that demonstrate efficacy against resistant strains of bacteria and fungi, highlighting their potential as alternatives to conventional antibiotics. The structural modifications introduced through functionalization at different positions on the pyrazole ring play a crucial role in determining these activities.

In conclusion,4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid (CAS No. 1934363-63-9) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it an excellent starting point for designing molecules with tailored biological activities. As our understanding of disease mechanisms evolves, so too does our capacity to exploit such scaffolds for therapeutic purposes. Continued exploration into its derivatives promises to yield novel treatments that address unmet medical needs across multiple disciplines.